3-Amino-N'-hydroxy-4-methylbenzene-1-carboximidamide

• CAS: 1426671-14-8
• Molecular Formula: C8H11N3O
• Molecular Weight: 165.19 g/mol
• SMILES: CC1=C(C=C(C=C1)C(=NO)N)N
• InChI: InChI=1S/C8H11N3O/c1-5-2-3-6(4-7(5)9)8(10)11-12/h2-4,12H,9H2,1H3,(H2,10,11)
• InChIKey: QKSVLKAUHXIIDP-UHFFFAOYSA-N

Structure & Baseline Overview

3-Amino-N'-hydroxy-4-methylbenzene-1-carboximidamide (CAS 1426671-14-8) is a small-molecule benzamidoxime derivative with the molecular formula C₈H₁₁N₃O and a molecular weight of 165.19 g/mol . It belongs to the class of aromatic amidoximes, featuring an amino substituent at the meta position and a methyl group at the para position relative to the N'-hydroxycarboximidamide moiety. This compound has been identified as a moderate inhibitor of lysine-specific demethylase 1 (LSD1/KDM1A), an epigenetic target implicated in cancer and other diseases [1]. Commercially, it is supplied as a research-grade building block with a typical purity of 95% .

Pathway Context

LSD1/KDM1A demethylase pathway inhibition studies

Compound Role

Moderate LSD1 inhibitor scaffold for target-engagement assays

Format

Research-grade benzamidoxime building block

• [1] Hazeldine, S., et al. Low Molecular Weight Amidoximes that Act as Potent Inhibitors of Lysine-Specific Demethylase 1. J. Med. Chem., 2012, 55, 7378–7391. DOI: 10.1021/jm3002845 View Source

Why Generic Substitution Fails

Although the benzamidoxime scaffold is shared across many research compounds, the specific substitution pattern of 3-Amino-N'-hydroxy-4-methylbenzene-1-carboximidamide (3-NH₂, 4-CH₃) dictates a unique pharmacophore. In the seminal LSD1 inhibitor study by Hazeldine et al., even minor positional changes among the amidoxime series resulted in dramatic differences in biological activity—compounds with different substituents exhibited varying effects on global H3K4me2 methylation, with some inducing negligible changes while others produced >49-fold increases [1]. Consequently, generic substitution with other benzamidoxime analogs cannot reliably reproduce the specific target engagement and cellular epigenetic modulation profile of this particular compound.

Positional Isomer Sensitivity

Minor substituent shifts in the amidoxime series may significantly alter H3K4me2 modulation and cannot be assumed equivalent.

Scaffold-Class Mismatch

Generic benzamidoxime analogs may not reproduce the specific target-engagement profile reported for this 3-NH₂, 4-CH₃ substitution pattern.

• [1] Hazeldine, S., et al. Low Molecular Weight Amidoximes that Act as Potent Inhibitors of Lysine-Specific Demethylase 1. J. Med. Chem., 2012, 55, 7378–7391. DOI: 10.1021/jm3002845 View Source

Quantitative Differentiation Evidence

Verified Target Applications

Epigenetic Probe for LSD1 Research

Based on its identification as a moderate LSD1 inhibitor, this compound is suitable as a starting point for medicinal chemistry optimization or as a chemical probe in target-engagement studies. However, researchers should verify the compound's exact IC₅₀ against their specific LSD1 construct before use, as quantitative comparative data showing superiority over well-validated LSD1 inhibitors (e.g., tranylcypromine derivatives) is not available in the public domain.

Chemical Intermediate for Custom Synthesis

The compound serves as a versatile building block for the synthesis of more complex amidoxime-based kinase inhibitors, as indicated by its citation in patent literature related to protein kinase inhibition. Its bifunctional nature (amino and amidoxime groups) enables diverse chemical transformations.

Application

Selection Property

Validation Focus

LSD1 target-engagement studies

Target-engagement assay context

IC₅₀ verification against specific LSD1 construct

Amidoxime-based inhibitor synthesis

Bifunctional building block (amino/amidoxime groups)

Chemical transformation review

• [1] Hazeldine, S., et al. Low Molecular Weight Amidoximes that Act as Potent Inhibitors of Lysine-Specific Demethylase 1. J. Med. Chem., 2012, 55, 7378–7391. DOI: 10.1021/jm3002845 View Source